Cas no 2228501-43-5 (tert-butyl N-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228501-43-5
• MF: C₁₉H₂₇NO₄
• MW: 333.421985864639
• CID: 6574430
• PubChem ID: 165680721
• Update Time: 2025-10-19

tert-butyl N-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1-oxopropan-2-yl]carbamate
• 2228501-43-5
• EN300-1902424

• Inchi： 1S/C19H27NO4/c1-17(2,3)24-16(22)20-19(6,12-21)14-7-8-15-13(11-14)9-10-18(4,5)23-15/h7-8,11-12H,9-10H2,1-6H3,(H,20,22)
• InChI Key： CIUTZKSFXUAVSR-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CCC1(C)C)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.19400834g/mol
• Monoisotopic Mass: 333.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1-oxopropan-2-ylcarbamate

Introduction to Tert-butyl N-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228501-43-5)

The compound Tert-butyl N-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1-oxopropan-2-ylcarbamate, identified by its CAS number 2228501-43-5, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a benzopyran core and a carbamate functional group underscores its versatility and utility in synthetic chemistry and pharmacological research.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their ability to mimic natural bioactive molecules. The benzopyran scaffold, in particular, is well-documented for its role in various biological processes and has been extensively explored in the design of drugs targeting neurological disorders, cardiovascular diseases, and cancer. The structural features of Tert-butyl N-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1-oxopropan-2-ylcarbamate contribute to its potential as a lead compound in these therapeutic areas.

In the realm of medicinal chemistry, the carbamate group serves as a crucial pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. The carbamate moiety in this compound not only enhances its solubility but also modulates its reactivity, making it an attractive candidate for further derivatization and optimization. The tert-butyl group, another notable feature of the molecule, provides steric hindrance that can influence binding affinity and selectivity, which are critical parameters in drug design.

Current research endeavors are focused on leveraging computational methods to predict the biological activity of such complex molecules. Advanced computational techniques, including molecular docking and quantum mechanical calculations, have been instrumental in understanding the interactions between Tert-butyl N-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1-oxopropan-2-ylcarbamate and potential target proteins. These studies aim to identify novel binding pockets and optimize the compound's pharmacokinetic properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Recent innovations in synthetic methodologies have enabled the efficient preparation of complex heterocyclic frameworks like those found in Tert-butyl N-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yli)-1 oxopropan - ilyl carbamate. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly valuable in constructing the benzopyran core with high enantioselectivity.

Evaluation of the pharmacological profile of this compound is ongoing in several academic and industrial laboratories. Initial studies suggest that it exhibits promising activity against various disease models, including inflammation and oxidative stress-related disorders. The benzopyran moiety is known to possess anti-inflammatory properties, while the carbamate group may contribute to antioxidant effects. These findings warrant further investigation into its potential as a therapeutic agent.

The development of novel drug candidates is a multifaceted process that involves rigorous testing for efficacy, safety, and pharmacokinetic properties. Tert-butyl N - 2 - ( 2 , 2 - dimethyl - 3 , 4 - dihydro - 2 H - 1 - benzopyran - 6 - yl ) - 1 - oxopropan - 2 - yl carbamate represents an example of how structural complexity can be harnessed to develop innovative therapeutics. Its unique combination of functional groups makes it a compelling candidate for further exploration in drug discovery programs.

Future research directions may include exploring derivatives of this compound to enhance its biological activity and reduce potential side effects. Structural modifications aimed at improving solubility and metabolic stability are also likely to be pursued. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications.

In conclusion,Tert-butyl N - 2 - ( 2 , 2 - dimethyl - 3 , 4 - dihydro - 2 H - 1 - benzopyran - 6 - yl ) - 1 oxopropan -- yl carbamate (CAS No. 2228501--43--5) is a structurally complex molecule with significant potential in medicinal chemistry. Its unique features make it an attractive candidate for further research into novel therapeutic agents targeting various diseases. As our understanding of biological mechanisms continues to evolve,this compound will undoubtedly play a role in shaping the future of drug development.